Cas no 2360320-88-1 (3-(Azetidin-3-yl)-6-methoxypyridazine)

• Product Name: 3-(Azetidin-3-yl)-6-methoxypyridazine
• CAS No: 2360320-88-1
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• MDL: MFCD34550778
• CID: 5612817
• PubChem ID: 165944556
• Update Time: 2025-10-29

3-(Azetidin-3-yl)-6-methoxypyridazine Chemical and Physical Properties

Names and Identifiers

• 2360320-88-1
• EN300-33051837
• 3-(azetidin-3-yl)-6-methoxypyridazine
• 3-(Azetidin-3-yl)-6-methoxypyridazine

• MDL： MFCD34550778
• Inchi： 1S/C8H11N3O/c1-12-8-3-2-7(10-11-8)6-4-9-5-6/h2-3,6,9H,4-5H2,1H3
• InChI Key： MEDZCKQIDQJGJY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2CNC2)N=N1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 47Ų

Additional information on 3-(Azetidin-3-yl)-6-methoxypyridazine

Professional Introduction to 3-(Azetidin-3-yl)-6-methoxypyridazine (CAS No. 2360320-88-1)

3-(Azetidin-3-yl)-6-methoxypyridazine, a compound with the chemical identifier CAS No. 2360320-88-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecule combines a pyridazine core with an azetidine substituent, creating a scaffold that is both structurally intriguing and pharmacologically promising.

The pyridazine ring is a key feature of this compound, contributing to its stability and reactivity. Pyridazines are well-known for their presence in numerous bioactive molecules, often serving as crucial pharmacophores in medicinal chemistry. The methoxy group at the 6-position further enhances the compound's versatility, allowing for various chemical modifications and interactions with biological targets. These structural elements make 3-(Azetidin-3-yl)-6-methoxypyridazine a valuable candidate for further exploration in synthetic chemistry and drug discovery.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The unique combination of the azetidine and pyridazine moieties in 3-(Azetidin-3-yl)-6-methoxypyridazine suggests potential therapeutic applications. For instance, studies have shown that azetidine derivatives can interact with specific enzymes and receptors, potentially leading to the development of new treatments. Similarly, pyridazine-based compounds have been investigated for their anti-inflammatory and anticancer properties.

Recent research has highlighted the importance of understanding the molecular interactions between small molecules and biological targets. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising candidates like 3-(Azetidin-3-yl)-6-methoxypyridazine. These methods allow researchers to predict how a compound might behave within a biological system, providing insights into its potential efficacy and safety profiles. Such advancements are crucial for accelerating the drug discovery process and bringing new therapies to patients more quickly.

The synthesis of 3-(Azetidin-3-yl)-6-methoxypyridazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the azetidine ring necessitates careful consideration of reaction pathways to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridazine core efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological testing.

Beyond its structural significance, 3-(Azetidin-3-yl)-6-methoxypyridazine also offers opportunities for exploring new chemical space. By modifying various functional groups within the molecule, researchers can generate libraries of derivatives with tailored properties. This approach is particularly useful in virtual screening campaigns, where computational methods are used to identify compounds that may interact strongly with specific targets. The flexibility of this scaffold makes it an attractive platform for innovation in medicinal chemistry.

The pharmacological evaluation of 3-(Azetidin-3-yl)-6-methoxypyridazine is ongoing, with initial studies focusing on its interaction with enzymes and receptors relevant to human health. Preclinical trials are designed to assess both the efficacy and safety of the compound in animal models before moving to human trials. These studies are essential for determining whether the compound can translate into viable therapeutic options for patients suffering from various conditions.

As our understanding of disease mechanisms continues to evolve, so does our ability to develop targeted therapies. Compounds like 3-(Azetidin-3-yl)-6-methoxypyridazine exemplify this progress by combining structural innovation with functional diversity. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for more effective treatments that address complex diseases at their molecular level.

In conclusion, 3-(Azetidin-3-yl)-6-methoxypyridazine (CAS No. 2360320-88-1) represents a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of a pyridazine core and an azetidine substituent offers versatility in synthetic chemistry and biological interactions. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to drug development efforts worldwide.